Cas no 1806335-19-2 (3,5-Difluoro-2-nitrobenzamide)

• Product Name: 3,5-Difluoro-2-nitrobenzamide
• CAS No: 1806335-19-2
• MF: C₇H₄F₂N₂O₃
• MW: 202.115068435669
• CID: 4707472
• Update Time: 2025-08-05

3,5-Difluoro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-nitrobenzamide

• Inchi： 1S/C7H4F2N2O3/c8-3-1-4(7(10)12)6(11(13)14)5(9)2-3/h1-2H,(H2,10,12)
• InChI Key： SCLORLWSFWCAAJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(N)=O)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Topological Polar Surface Area: 88.9

Additional information on 3,5-Difluoro-2-nitrobenzamide

Introduction to 3,5-Difluoro-2-nitrobenzamide (CAS No. 1806335-19-2)

3,5-Difluoro-2-nitrobenzamide (CAS No. 1806335-19-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique chemical structure, which includes a benzene ring substituted with two fluorine atoms and a nitro group, along with an amide functional group. The combination of these substituents imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

The molecular formula of 3,5-Difluoro-2-nitrobenzamide is C₈H₄F₂N₂O₃, and its molecular weight is approximately 210.12 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. Its solubility in water is limited, which can be advantageous in certain chemical processes where aqueous interference needs to be minimized.

In the realm of pharmaceutical research, 3,5-Difluoro-2-nitrobenzamide has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3,5-Difluoro-2-nitrobenzamide exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting these conditions.

Beyond its pharmaceutical applications, 3,5-Difluoro-2-nitrobenzamide has also been investigated for its use in materials science. The presence of fluorine atoms and the nitro group can significantly influence the electronic properties of materials derived from this compound. Research conducted at the University of California, Berkeley, demonstrated that derivatives of 3,5-Difluoro-2-nitrobenzamide could be used to create advanced organic semiconductors with improved charge transport properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

In the context of chemical synthesis, 3,5-Difluoro-2-nitrobenzamide serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing ones in target molecules. For example, the nitro group can be reduced to an amino group under appropriate conditions, providing a versatile platform for further synthetic transformations. This flexibility makes it an attractive starting material for synthetic chemists working on the development of new compounds with tailored properties.

The synthesis of 3,5-Difluoro-2-nitrobenzamide typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the nitration of 3,5-difluorobenzoic acid followed by amidation with ammonia or an appropriate amine derivative. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Safety considerations are paramount when handling 3,5-Difluoro-2-nitrobenzamide. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and properly disposing of any waste materials.

In conclusion, 3,5-Difluoro-2-nitrobenzamide (CAS No. 1806335-19-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an important molecule for ongoing research and development efforts across multiple disciplines. As new studies continue to uncover its full potential, it is likely that this compound will play an increasingly significant role in advancing scientific knowledge and technological innovation.